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Get Quote

For Immediate Implementation: The following document provides essential safety and logistical

information for the proper disposal of selamectin, a common parasiticide used in laboratory

and veterinary settings. Adherence to these procedures is crucial for environmental protection

and regulatory compliance. This guide is intended for researchers, scientists, and drug

development professionals to ensure the safe handling and disposal of selamectin-containing

waste.

Selamectin is highly effective against a broad range of parasites. However, its potential for

environmental contamination, particularly its toxicity to aquatic life, necessitates stringent

disposal protocols.[1][2][3] Improper disposal can lead to the contamination of water supplies

and soil, posing a significant risk to wildlife and ecosystems.[4]

Regulatory Framework
In the United States, the Environmental Protection Agency (EPA) establishes guidelines for

hazardous waste management under the Resource Conservation and Recovery Act (RCRA).

[4][5][6] While selamectin may not be explicitly listed as a hazardous waste, its environmental

toxicity requires that its disposal be managed with care to prevent environmental release.[1][2]

Many states have their own regulations that may be more stringent than federal laws.[4]
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Therefore, it is imperative to consult with your institution's environmental health and safety

(EHS) department and local waste management authorities to ensure full compliance.

Standard Operating Procedure for Selamectin
Disposal
This step-by-step guide outlines the approved procedures for disposing of unused or expired

selamectin and its containers.

Step 1: Prioritize Approved Pharmaceutical Waste
Disposal Services
The most responsible method for disposing of selamectin is through a licensed professional

waste disposal service or a designated pharmaceutical take-back program.

Contact a Licensed Disposal Company: Engage a certified waste management provider that

handles pharmaceutical waste.[7] These companies are equipped to incinerate or otherwise

treat chemical waste in an environmentally sound manner.[5]

Institutional EHS: Your institution's Environmental Health and Safety (EHS) department will

have established protocols and partnerships with waste disposal vendors. Always follow your

institution's specific guidelines.

Drug Take-Back Programs: For smaller quantities, local pharmacies, veterinary clinics, or law

enforcement agencies may offer pharmaceutical take-back programs.[8][9][10]

Step 2: Procedure for Laboratory-Scale Quantities
(When Take-Back is Not an Option)
If a licensed disposal service is not immediately available, the following procedure should be

followed to prepare the waste for disposal in a way that minimizes environmental risk. Never

pour selamectin down any indoor or outdoor drain.[2][3][11]

Consolidate Waste: If you have multiple small quantities of selamectin solutions, they can

be consolidated into a single, appropriately labeled, and sealed waste container.
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Render Non-Reusable: The primary goal is to make the selamectin unpalatable and difficult

to extract. Mix the selamectin with an inert and undesirable substance.[8]

For liquid selamectin: Mix with a non-combustible absorbent material such as vermiculite,

sand, or kitty litter.[1][2][3][8]

For solid selamectin: Dissolve or mix the material with a combustible solvent and then

absorb it with an appropriate material before incineration in a chemical incinerator

equipped with an afterburner and scrubber.[7]

Seal Securely: Place the mixture in a sealed, leak-proof container.[1][8][12] Double-bagging

is recommended to prevent leakage.[8]

Label Clearly: The outer container must be clearly labeled as "Non-hazardous

Pharmaceutical Waste for Disposal" and include the name "Selamectin."

Dispose in Trash: Once secured and labeled, the container can be placed in the regular

municipal trash.

Step 3: Disposal of Empty Containers and Packaging
Empty Applicators (Pipettes): Replace the cap securely to contain any residual drops.[9][10]

Seal and Dispose: Place the empty applicator in a sealed plastic bag before putting it in the

trash.[11]

Cardboard Packaging: Remove any labels with sensitive information and recycle the

cardboard.[9][10]

Environmental Toxicity Data
Selamectin is very toxic to aquatic life with long-lasting effects.[1][7] The following table

summarizes key ecotoxicity data.
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Organism
Type

Species Endpoint Value
Exposure
Time

Reference

Fish

Oncorhynchu

s mykiss

(Rainbow

Trout)

LC50 266 µg/L 96 Hours [3]

Cyprinodon

variegatus

(Sheepshead

Minnow)

LC50 > 28 µg/L 48 Hours [3]

Aquatic

Crustacea

Daphnia

magna

(Water Flea)

EC50 26 ng/L 48 Hours [2][3]

Mysidopsis

bahia (Mysid

Shrimp)

LC50 28 ng/L 96 Hours [2][3]

Algae

Selenastrum

capricornutu

m (Green

Alga)

EC50 > 763 µg/L 72 Hours [2][3]

LC50 (Lethal Concentration 50): The concentration of a chemical that is lethal to 50% of the

test organisms. EC50 (Effective Concentration 50): The concentration of a chemical that

causes a defined effect in 50% of the test organisms.

Experimental Protocols
Spill Cleanup Protocol
This protocol details the methodology for managing a selamectin spill to prevent

environmental release and personnel exposure.

Immediate Containment:

Evacuate non-essential personnel from the affected area.[1][12]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://northamerica.covetrus.com/Content/SDS/068335.pdf
https://northamerica.covetrus.com/Content/SDS/068335.pdf
https://www.zoetis.com.au/_locale-assets/sds/revolution-msds.pdf
https://northamerica.covetrus.com/Content/SDS/068335.pdf
https://www.zoetis.com.au/_locale-assets/sds/revolution-msds.pdf
https://northamerica.covetrus.com/Content/SDS/068335.pdf
https://www.zoetis.com.au/_locale-assets/sds/revolution-msds.pdf
https://northamerica.covetrus.com/Content/SDS/068335.pdf
https://www.benchchem.com/product/b1241600/docs?utm_src=pdf-body#safeguarding-our-ecosystems-a-comprehensive-guide-to-selamectin-disposal
https://zyvetusa.com/wp-content/uploads/2024/07/SDS_Selamectin-Top-Sol.pdf
https://www.zoetisus.com/content/_assets/docs/vmips/safety-data-sheets/revolution.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241600?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eliminate all sources of ignition as selamectin solutions can be flammable.[1][2][12]

Ensure adequate ventilation.[7]

Personal Protective Equipment (PPE):

Personnel involved in the cleanup must wear appropriate PPE, including safety goggles,

gloves, and a lab coat.[1][7]

Spill Absorption:

For small spills, use a non-combustible absorbent material like vermiculite, sand, or earth

to soak up the product.[1][2][3]

Do not use combustible materials like paper towels without first treating the spill.

Collection and Disposal:

Carefully sweep or scoop the absorbed material into a suitable, sealed container for

disposal.[7] Label the container as "Selamectin Spill Debris."

Dispose of this waste in accordance with the procedures outlined in Step 1 or 2.

Decontamination:

Clean the contaminated surface thoroughly to remove any residual material.[1][2][3]

Wash hands and any exposed skin thoroughly after handling the cleanup.

Logical Workflow for Selamectin Disposal
The following diagram illustrates the decision-making process for the proper disposal of

selamectin.
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Start: Unused/Expired
Selamectin Waste

Is a licensed disposal service
or take-back program available?

YES: Follow institutional protocol.
Return to vendor/licensed service.

Yes

NO: Prepare for
Municipal Waste Disposal

No

End: Proper Disposal
Complete

1. Mix selamectin with
unpalatable substance
(e.g., kitty litter, sand)

2. Place mixture in a
sealed, leak-proof container.

3. Dispose of sealed
container in trash.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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